Cas no 2969351-42-4 ((3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol)

• Product Name: (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol
• CAS No: 2969351-42-4
• MF: C₁₃H₁₅ClF₂O
• MW: 260.707410097122
• CID: 6796952
• PubChem ID: 171367019
• Update Time: 2025-05-22

(3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• MFCD34865602
• (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol
• 2969351-42-4

• Inchi： 1S/C13H15ClF2O/c14-9-6-7-10(15)11(12(9)16)13(17)8-4-2-1-3-5-8/h6-8,13,17H,1-5H2
• InChI Key： YHUJMLVOFQTBNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C(C1CCCCC1)O)F

Computed Properties

• Exact Mass: 260.0779491g/mol
• Monoisotopic Mass: 260.0779491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol

Research Brief on (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol (CAS: 2969351-42-4): Recent Advances and Applications

In recent years, (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol (CAS: 2969351-42-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of chloro and difluoro substituents on the phenyl ring, combined with the cyclohexyl methanol moiety, imparts distinct physicochemical properties that make it a valuable intermediate in drug discovery and development.

Recent studies have focused on the synthesis and optimization of (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key intermediate in the synthesis of novel kinase inhibitors, which are being explored for their potential in treating cancers and inflammatory diseases. The compound's ability to modulate specific enzymatic pathways has been a focal point of these investigations.

Another significant advancement involves the application of (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol in the development of agrochemicals. Research conducted by a team at the University of California, Davis (2024) highlighted its utility as a precursor in the synthesis of next-generation herbicides. The compound's structural versatility allows for the introduction of various functional groups, enabling the creation of derivatives with enhanced herbicidal activity and reduced environmental impact.

In addition to its therapeutic and agrochemical applications, (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol has also been investigated for its potential in material science. A recent study in ACS Applied Materials & Interfaces (2024) explored its use as a building block for the development of advanced polymeric materials. These materials exhibit unique thermal and mechanical properties, making them suitable for applications in high-performance coatings and adhesives.

Despite these promising developments, challenges remain in the large-scale production and purification of (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs. Furthermore, ongoing toxicological studies aim to ensure the safety of this compound for its intended applications.

In conclusion, (3-Chloro-2,6-difluorophenyl)(cyclohexyl)methanol (CAS: 2969351-42-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to material science, underscore its importance in advancing scientific and technological innovation. Future research efforts will likely focus on further elucidating its mechanisms of action and expanding its utility in various industries.